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(methoxycarbonyl)phenyl)boronic

acid

Cat. No.: B1588785 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

applications of (2-Methoxy-5-(methoxycarbonyl)phenyl)boronic acid in materials science.

Application Notes & Protocols: (2-Methoxy-5-
(methoxycarbonyl)phenyl)boronic acid
Compound Profile and Strategic Importance
(2-Methoxy-5-(methoxycarbonyl)phenyl)boronic acid is a multifunctional aromatic building

block with significant potential in advanced materials science. Its strategic arrangement of a

boronic acid, a methoxy ether, and a methoxycarbonyl ester on a phenyl ring offers synthetic

handles for a diverse range of applications. The boronic acid group is a cornerstone for

palladium-catalyzed cross-coupling reactions, while the ester and ether groups can be used to

tune solubility, electronic properties, and post-synthetic modification pathways.

Table 1: Physicochemical Properties of (2-Methoxy-5-(methoxycarbonyl)phenyl)boronic
acid
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Property Value Reference

CAS Number 221006-63-9 [1]

Molecular Formula C₉H₁₁BO₅ [2]

Molecular Weight 209.99 g/mol [2]

Appearance Solid

Key Functional Groups
Boronic Acid, Methoxycarbonyl

(Ester), Methoxy (Ether)
N/A

The presence of these three distinct functional groups makes this molecule a versatile

precursor for constructing complex architectures tailored for organic electronics, chemical

sensing, and porous materials.

Core Application: The Suzuki-Miyaura Coupling
Reaction
The primary utility of virtually all substituted phenylboronic acids lies in their participation in the

Suzuki-Miyaura cross-coupling reaction.[3] This reaction is one of the most powerful methods

for forming carbon-carbon bonds, particularly for creating biaryl compounds that form the

backbone of many functional materials.[4] The (2-Methoxy-5-
(methoxycarbonyl)phenyl)boronic acid reagent allows for the precise installation of a

substituted phenyl ring into a larger molecular framework.

The reaction is tolerant of a wide variety of functional groups and generally proceeds under

mild conditions with high yields.[4][5]

Mechanistic Rationale
The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process involving a

palladium catalyst. Understanding this cycle is crucial for optimizing reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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